Cas no 2227715-65-1 ((2R)-1-(quinoxalin-2-yl)propan-2-ol)

• Product Name: (2R)-1-(quinoxalin-2-yl)propan-2-ol
• CAS No: 2227715-65-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5829515
• PubChem ID: 95030311
• Update Time: 2025-06-08

(2R)-1-(quinoxalin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(quinoxalin-2-yl)propan-2-ol
• 2227715-65-1
• EN300-1822486

• Inchi： 1S/C11H12N2O/c1-8(14)6-9-7-12-10-4-2-3-5-11(10)13-9/h2-5,7-8,14H,6H2,1H3/t8-/m1/s1
• InChI Key： GBQKVVLJPPMPNQ-MRVPVSSYSA-N
• SMILES： O[C@H](C)CC1C=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on (2R)-1-(quinoxalin-2-yl)propan-2-ol

Introduction to (2R)-1-(quinoxalin-2-yl)propan-2-ol and Its Significance in Modern Chemical Research

(2R)-1-(quinoxalin-2-yl)propan-2-ol, identified by the CAS number 2227715-65-1, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique structural motif combining a quinoxaline ring system with a propanol side chain, has garnered attention for its potential applications in drug discovery and molecular recognition. The quinoxaline moiety is known for its versatility in medicinal chemistry, often serving as a scaffold for bioactive molecules due to its ability to engage in various non-covalent interactions with biological targets. The propanol group, on the other hand, contributes to the compound's solubility and metabolic stability, making it a promising candidate for further development.

The significance of (2R)-1-(quinoxalin-2-yl)propan-2-ol lies in its potential utility as a building block for the synthesis of novel therapeutic agents. Recent advancements in drug design have highlighted the importance of rational molecular design, where the integration of structural features from different classes of compounds can lead to enhanced biological activity. The combination of the quinoxaline ring and the propanol side chain in this molecule provides a unique platform for exploring such interactions. For instance, studies have shown that quinoxaline derivatives can exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for treating conditions such as cancer, inflammation, and infectious diseases.

In addition to its structural versatility, (2R)-1-(quinoxalin-2-yl)propan-2-ol has been investigated for its potential role in developing new methodologies for molecular imaging and diagnostics. The quinoxaline moiety can be functionalized to include fluorescent or luminescent groups, which are increasingly used in techniques like Förster resonance energy transfer (FRET) and fluorescence microscopy. These applications are particularly relevant in the context of precision medicine, where non-invasive imaging techniques are essential for early detection and monitoring of diseases. The propanol group's compatibility with various functionalization strategies further enhances the compound's utility in this domain.

The synthesis of (2R)-1-(quinoxalin-2-yl)propan-2-ol represents another area of active research. The chiral center at the C2 position of the propanol group necessitates careful consideration during synthetic planning to ensure high enantiomeric purity. Recent reports have demonstrated the use of asymmetric catalysis and chiral auxiliaries to achieve this goal efficiently. Such methodologies are crucial for developing enantiomerically pure compounds, which often exhibit significantly different biological activities compared to their racemic counterparts. The ability to produce (2R)-1-(quinoxalin-2-yl)propan-2-ol with high enantiomeric excess has opened up new avenues for exploring its pharmacological properties.

The pharmacological profile of (2R)-1-(quinoxalin-2-yl)propan-2-ol is another focus of current research. Preliminary studies have suggested that this compound may interact with specific targets relevant to neurological disorders. For example, quinoxaline derivatives have been reported to modulate neurotransmitter systems, which could make them useful in treating conditions such as depression, anxiety, and neurodegenerative diseases. The propanol side chain may also contribute to favorable pharmacokinetic properties, such as improved blood-brain barrier penetration, which is essential for central nervous system (CNS) drug delivery.

In conclusion, (2R)-1-(quinoxalin-2-yl)propan-2-ol (CAS no. 2227715-65-1) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents, diagnostic probes, and synthetic methodologies. As research continues to uncover new insights into its biological activity and pharmacological properties, this compound is poised to play a significant role in advancing our understanding of disease mechanisms and developing innovative treatments.